Cas no 1503500-06-8 (4-(2,5-Dichlorophenyl)-2-methylbutanoic acid)

• Product Name: 4-(2,5-Dichlorophenyl)-2-methylbutanoic acid
• CAS No: 1503500-06-8
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 5794485
• PubChem ID: 81009146
• Update Time: 2023-12-26

4-(2,5-Dichlorophenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS019578218
• EN300-1964235
• 4-(2,5-dichlorophenyl)-2-methylbutanoic acid
• 1503500-06-8
• 4-(2,5-Dichlorophenyl)-2-methylbutanoic acid

• Inchi： 1S/C11H12Cl2O2/c1-7(11(14)15)2-3-8-6-9(12)4-5-10(8)13/h4-7H,2-3H2,1H3,(H,14,15)
• InChI Key： MMIJEKGAVWRIOT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CCC(C(=O)O)C)Cl

Computed Properties

• Exact Mass: 246.0214350g/mol
• Monoisotopic Mass: 246.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes